Cas no 1266833-40-2 ((8-methylquinolin-3-yl)methanamine)

• Product Name: (8-methylquinolin-3-yl)methanamine
• CAS No: 1266833-40-2
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5148799
• PubChem ID: 71695497
• Update Time: 2025-10-29

(8-methylquinolin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (8-methylquinolin-3-yl)methanamine
• 3-Quinolinemethanamine, 8-methyl-

• Inchi： 1S/C11H12N2/c1-8-3-2-4-10-5-9(6-12)7-13-11(8)10/h2-5,7H,6,12H2,1H3
• InChI Key： VJNRJEAZRAHLEL-UHFFFAOYSA-N
• SMILES： N1C=C(CN)C=C2C=CC=C(C)C=12

Computed Properties

• Exact Mass: 172.1
• Monoisotopic Mass: 172.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (8-methylquinolin-3-yl)methanamine

Introduction to (8-methylquinolin-3-yl)methanamine and Its Significance in Modern Chemical Research

The compound with the CAS number 1266833-40-2 is a fascinating molecule known chemically as (8-methylquinolin-3-yl)methanamine. This heterocyclic amine derivative has garnered considerable attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The quinoline backbone, a well-known scaffold in medicinal chemistry, combined with the methyl and amine substituents, makes this compound a promising candidate for further investigation.

In recent years, the study of quinoline derivatives has seen significant advancements, particularly in their applications as bioactive molecules. Quinolines and their analogs have been extensively explored for their antimicrobial, antimalarial, and anticancer properties. The presence of the methyl group at the 8-position and the amine group at the 3-position of the quinoline ring in (8-methylquinolin-3-yl)methanamine introduces specific electronic and steric effects that can modulate its interactions with biological targets.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The quinoline moiety in (8-methylquinolin-3-yl)methanamine is known to exhibit kinase inhibition properties, making it a valuable scaffold for developing novel therapeutic agents. Recent studies have demonstrated that quinoline derivatives can selectively inhibit specific kinases by binding to their active sites, thereby disrupting abnormal signaling cascades.

Furthermore, the amine group in (8-methylquinolin-3-yl)methanamine provides a site for further functionalization, allowing chemists to design more complex molecules with enhanced biological activity. This flexibility has led to the development of various derivatives that exhibit improved pharmacokinetic properties and reduced toxicity. For instance, modifications at the 3-position can influence the compound's solubility and metabolic stability, which are critical factors for drug efficacy and safety.

The synthesis of (8-methylquinolin-3-yl)methanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the quinoline core efficiently. These techniques not only improve yield but also enable the introduction of diverse functional groups at specific positions on the ring.

In terms of biological evaluation, (8-methylquinolin-3-yl)methanamine has shown promising results in preclinical studies. Its ability to inhibit certain kinases has been linked to its potential therapeutic applications in cancer treatment. Additionally, its interaction with other biological targets, such as DNA topoisomerases and transcription factors, has been explored. These interactions may contribute to its antitumor effects by interfering with critical cellular processes.

The development of computational tools has also played a significant role in understanding the behavior of (8-methylquinolin-3-yl)methanamine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. This information is invaluable for designing more effective drugs and optimizing lead compounds for clinical trials.

Future research directions for (8-methylquinolin-3-yl)methanamine include exploring its potential in combination therapies and investigating its mechanisms of action in greater detail. By understanding how this compound affects cellular pathways, scientists can develop strategies to enhance its therapeutic benefits while minimizing side effects. The quinoline scaffold offers a rich platform for innovation, and modifications to this structure hold promise for discovering new treatments for various diseases.

The growing interest in heterocyclic compounds like (8-methylquinolin-3-yl)methanamine underscores their importance in modern chemical research. As our understanding of molecular interactions improves, so does our ability to design molecules that can precisely target disease-causing mechanisms. This compound exemplifies how structural diversity can lead to novel therapeutic opportunities, making it a cornerstone of ongoing pharmaceutical investigations.